1-(2-Phenylpropyl)-1H-pyrazol-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-(2-Phenylpropyl)-1H-pyrazol-3-amine” is a complex organic compound. It likely contains a pyrazole ring, which is a five-membered ring with two nitrogen atoms, and a phenylpropyl group, which is a six-membered benzene ring attached to a three-carbon chain .
Molecular Structure Analysis
The molecular structure of this compound would likely be determined by the arrangement of the pyrazole ring and the phenylpropyl group. The presence of nitrogen in the pyrazole ring could result in the formation of hydrogen bonds, which could affect the compound’s physical and chemical properties .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would likely depend on factors such as its molecular structure, the presence of functional groups, and the types of intermolecular forces it can form .
Mechanism of Action
Target of Action
It is structurally similar to phenylpropanolamine , which is known to act as an indirect sympathomimetic . This suggests that 1-(2-Phenylpropyl)-1H-pyrazol-3-amine may also interact with adrenergic receptors, inducing the release of norepinephrine and thereby activating these receptors .
Biochemical Pathways
Phenylpropanoids, a class of compounds that includes phenylpropanolamine , are known to be synthesized via the shikimate pathway . This pathway converts phosphoenolpyruvate and erythrose 4-phosphate into chorismate, a precursor of phenylpropanoids . Therefore, it’s possible that this compound may also be involved in this pathway.
Pharmacokinetics
Phenylpropanolamine, a structurally similar compound, is known to be metabolized in the liver by the cyp2d6 enzyme, with an elimination half-life of 21–34 hours . This suggests that this compound may have similar ADME (Absorption, Distribution, Metabolism, and Excretion) properties.
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-(2-phenylpropyl)pyrazol-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3/c1-10(11-5-3-2-4-6-11)9-15-8-7-12(13)14-15/h2-8,10H,9H2,1H3,(H2,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGMBINQJGLSADF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1C=CC(=N1)N)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.